Cas no 2549020-57-5 (2-cyclopropyl-N-(3-fluorophenyl)imidazo[1,2-b]pyridazine-6-carboxamide)

2-Cyclopropyl-N-(3-fluorophenyl)imidazo[1,2-b]pyridazine-6-carboxamide is a heterocyclic compound featuring a fused imidazopyridazine core with a cyclopropyl substituent and a 3-fluorophenyl carboxamide moiety. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The cyclopropyl group may enhance metabolic stability, while the fluorophenyl moiety can influence binding affinity and selectivity. The imidazopyridazine core offers a rigid framework for interactions with target proteins. This compound is of interest for research applications in drug discovery, where its unique pharmacophore may contribute to the development of novel therapeutic candidates with optimized pharmacokinetic and pharmacodynamic properties.
2-cyclopropyl-N-(3-fluorophenyl)imidazo[1,2-b]pyridazine-6-carboxamide structure
2549020-57-5 structure
Product Name:2-cyclopropyl-N-(3-fluorophenyl)imidazo[1,2-b]pyridazine-6-carboxamide
CAS No:2549020-57-5
MF:C16H13FN4O
MW:296.299026250839
CID:5313459
PubChem ID:154854040
Update Time:2025-07-01

2-cyclopropyl-N-(3-fluorophenyl)imidazo[1,2-b]pyridazine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopropyl-N-(3-fluorophenyl)imidazo[1,2-b]pyridazine-6-carboxamide
    • AKOS040730375
    • 2549020-57-5
    • F6789-2390
    • 2-cyclopropyl-N-(3-fluorophenyl)imidazo[1,2-b]pyridazine-6-carboxamide
    • Inchi: 1S/C16H13FN4O/c17-11-2-1-3-12(8-11)18-16(22)13-6-7-15-19-14(10-4-5-10)9-21(15)20-13/h1-3,6-10H,4-5H2,(H,18,22)
    • InChI Key: NJTSPNVGZCIUFU-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)NC(C1C=CC2N(C=C(C3CC3)N=2)N=1)=O

Computed Properties

  • Exact Mass: 296.10733921g/mol
  • Monoisotopic Mass: 296.10733921g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 59.3Ų

Experimental Properties

  • Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 10.41±0.70(Predicted)

2-cyclopropyl-N-(3-fluorophenyl)imidazo[1,2-b]pyridazine-6-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6789-2390-2μmol
2-cyclopropyl-N-(3-fluorophenyl)imidazo[1,2-b]pyridazine-6-carboxamide
2549020-57-5
2μmol
$57.0 2023-09-07
Life Chemicals
F6789-2390-5μmol
2-cyclopropyl-N-(3-fluorophenyl)imidazo[1,2-b]pyridazine-6-carboxamide
2549020-57-5
5μmol
$63.0 2023-09-07
Life Chemicals
F6789-2390-10μmol
2-cyclopropyl-N-(3-fluorophenyl)imidazo[1,2-b]pyridazine-6-carboxamide
2549020-57-5
10μmol
$69.0 2023-09-07
Life Chemicals
F6789-2390-20μmol
2-cyclopropyl-N-(3-fluorophenyl)imidazo[1,2-b]pyridazine-6-carboxamide
2549020-57-5
20μmol
$79.0 2023-09-07
Life Chemicals
F6789-2390-1mg
2-cyclopropyl-N-(3-fluorophenyl)imidazo[1,2-b]pyridazine-6-carboxamide
2549020-57-5
1mg
$54.0 2023-09-07
Life Chemicals
F6789-2390-2mg
2-cyclopropyl-N-(3-fluorophenyl)imidazo[1,2-b]pyridazine-6-carboxamide
2549020-57-5
2mg
$59.0 2023-09-07
Life Chemicals
F6789-2390-3mg
2-cyclopropyl-N-(3-fluorophenyl)imidazo[1,2-b]pyridazine-6-carboxamide
2549020-57-5
3mg
$63.0 2023-09-07
Life Chemicals
F6789-2390-4mg
2-cyclopropyl-N-(3-fluorophenyl)imidazo[1,2-b]pyridazine-6-carboxamide
2549020-57-5
4mg
$66.0 2023-09-07
Life Chemicals
F6789-2390-5mg
2-cyclopropyl-N-(3-fluorophenyl)imidazo[1,2-b]pyridazine-6-carboxamide
2549020-57-5
5mg
$69.0 2023-09-07
Life Chemicals
F6789-2390-10mg
2-cyclopropyl-N-(3-fluorophenyl)imidazo[1,2-b]pyridazine-6-carboxamide
2549020-57-5
10mg
$79.0 2023-09-07

Additional information on 2-cyclopropyl-N-(3-fluorophenyl)imidazo[1,2-b]pyridazine-6-carboxamide

2-Cyclopropyl-N-(3-Fluorophenyl)Imidazo[1,2-b]Pyridazine-6-Carboxamide

The compound 2549020-57-5, also known as 2-cyclopropyl-N-(3-fluorophenyl)imidazo[1,2-b]pyridazine-6-carboxamide, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of imidazo[1,2-b]pyridazines, which are known for their unique structural properties and diverse biological activities. The imidazo[1,2-b]pyridazine core of this molecule is a heterocyclic aromatic system that has been extensively studied for its role in various pharmacological applications.

Recent studies have highlighted the importance of cyclopropyl substituents in enhancing the pharmacokinetic properties of small molecules. In this compound, the cyclopropyl group attached at the 2-position of the imidazo[1,2-b]pyridazine ring contributes to improved stability and bioavailability. Additionally, the 3-fluorophenyl group at the N-position introduces electronic effects that can modulate the molecule's interactions with biological targets, such as enzymes or receptors.

One of the most promising aspects of 2-cyclopropyl-N-(3-fluorophenyl)imidazo[1,2-b]pyridazine-6-carboxamide is its potential as a kinase inhibitor. Kinases are critical enzymes involved in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several kinases, making it a strong candidate for further development in oncology and immunology.

The carboxamide functional group at the 6-position of the imidazo[1,2-b]pyridazine ring plays a crucial role in enhancing the molecule's solubility and permeability. This property is essential for achieving effective drug delivery and ensuring that the compound can reach its intended biological targets. Furthermore, the presence of this group allows for additional chemical modifications, enabling researchers to explore structure-activity relationships (SAR) and optimize the compound's therapeutic potential.

Another area of interest for this compound is its potential application in antiviral therapies. The imidazo[1,2-b]pyridazine scaffold has been shown to possess antiviral activity against several pathogens, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The incorporation of the cyclopropyl and 3-fluorophenyl groups in this compound may further enhance its antiviral efficacy by improving its ability to penetrate viral envelopes or inhibit viral replication machinery.

In terms of synthesis, 2-cyclopropyl-N-(3-fluorophenyl)imidazo[1,2-b]pyridazine-6-carboxamide can be prepared through a multi-step organic synthesis approach. Key steps include the formation of the imidazo[1,2-b]pyridazine ring system via cyclization reactions and subsequent functionalization to introduce the desired substituents. Advanced techniques such as microwave-assisted synthesis or continuous flow chemistry can be employed to optimize reaction conditions and improve yield.

The pharmacokinetic profile of this compound has been evaluated in preclinical models, revealing favorable absorption and distribution characteristics. These properties are essential for ensuring that the drug candidate can achieve therapeutic concentrations at target sites while minimizing systemic toxicity. Ongoing research is focused on refining these parameters through further chemical optimization and formulation development.

In conclusion, 2-cyclopropyl-N-(3-fluorophenyl)imidazo[1,2-b]pyridazine-6-carboxamide represents a promising lead compound with broad applications in drug discovery. Its unique structural features and diverse biological activities make it an attractive candidate for addressing unmet medical needs across multiple therapeutic areas. As research progresses, this compound has the potential to contribute significantly to advancements in medicinal chemistry and personalized medicine.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.